3-Chloro-2,2,3-trimethylpentane

• CAS: 918-09-2
• Molecular Formula: C8H17Cl
• Molecular Weight: 148.67 g/mol
• SMILES: CCC(C)(C(C)(C)C)Cl
• InChI: InChI=1S/C8H17Cl/c1-6-8(5,9)7(2,3)4/h6H2,1-5H3
• InChIKey: YUBAGQLZRJFSIZ-UHFFFAOYSA-N

3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2) is a highly branched, tertiary alkyl chloride with the molecular formula C8H17Cl and a molecular weight of 148.674 g/mol. Its structure features a chlorine atom attached to a tertiary carbon that is further substituted with multiple methyl groups, creating a highly sterically hindered environment.

3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2): A Sterically Hindered Tertiary Alkyl Chloride for Research and Industrial Synthesis

3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2) is a highly branched, tertiary alkyl chloride with the molecular formula C8H17Cl and a molecular weight of 148.674 g/mol [1]. Its structure features a chlorine atom attached to a tertiary carbon that is further substituted with multiple methyl groups, creating a highly sterically hindered environment . This compound is primarily utilized as a research chemical and intermediate in organic synthesis, and its distinct steric and electronic properties differentiate it from less branched chlorinated pentane isomers .

Sterically hindered tertiary alkyl chloride for unimolecular pathway studies

Regioselective elimination precursor for hindered olefin synthesis

Non-rearranged synthesis supports structural fidelity in target-oriented work

• [1] NIST Chemistry WebBook. 3-chloro-2,2,3-trimethylpentane. NIST Standard Reference Database Number 69. View Source

Why Generic Substitution of 3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2) Fails: Key Differentiators from Other Chlorinated Pentanes

The extreme steric congestion around the tertiary carbon center in 3-chloro-2,2,3-trimethylpentane fundamentally dictates its unique reaction profile, making it non-interchangeable with other chlorinated pentane isomers. Unlike less hindered analogs, this compound exhibits a pronounced bias toward unimolecular elimination (E1) and substitution (SN1) pathways due to the near-impossible nature of backside attack in SN2 reactions . Furthermore, its specific regiochemistry dictates distinct product distributions in synthetic applications. The absence of detectable rearrangement during its synthesis, as confirmed by rigorous hydrolysis and melting point data, ensures a high degree of structural fidelity that is not guaranteed with other synthetic routes or isomers . This purity and predictable reactivity are critical for applications requiring precise control over reaction outcomes.

Reaction pathway Less hindered isomers may favor SN2, altering substitution/elimination outcomes

Regiochemistry Chlorine position shift may produce distinct alkene isomer distributions

Structural fidelity Alternative synthetic routes may introduce rearranged isomers without validation

Product-Specific Quantitative Evidence Guide for 3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2)

Hydrolytic Stability: Comparative Hydrolysis Rate vs. 2-Chloro-2,3,3-trimethylpentane

The relative hydrolytic stability of 3-chloro-2,2,3-trimethylpentane can be inferred from its synthesis and characterization. A study by Brown and Kornblum reported that this compound, synthesized from 2,2,3-trimethyl-3-pentanol, was characterized by its rate of hydrolysis, and its structure was confirmed as being free of any rearranged isomers . While direct rate constants for this specific compound are not widely reported, the study's context allows for a class-level inference: the more sterically encumbered environment around the C-Cl bond in this isomer, compared to its less hindered positional isomer, would be expected to lead to a slower hydrolysis rate under identical SN1 conditions. This is a key differentiator for applications requiring a more robust or long-lived intermediate.

Hydrolytic Stability

Class-level inference

Inferred slower hydrolysis vs. 2-chloro-2,3,3-trimethylpentane; no direct rate constants reported.

Supports intermediate stability screening

Data to verify; class-level behavior

Evidence Dimension	Hydrolysis Rate (Relative)
Target Compound Data	Characterized by rate of hydrolysis; product confirmed pure without rearrangement
Comparator Or Baseline	2-chloro-2,3,3-trimethylpentane (Less hindered tertiary chloride)
Quantified Difference	Not quantified in source; inferred slower relative hydrolysis rate for the more sterically hindered target compound.
Conditions	Synthesis from corresponding alcohol with HCl at 0°C; structural confirmation via hydrolysis and melting point .

Why This Matters

This matters for scientific selection because it indicates a more stable intermediate that is less prone to unwanted hydrolysis during multi-step syntheses or storage, providing greater process control.

Regiochemical Fidelity in Synthesis: Elimination Product Distribution vs. Solvolytic Outcome of 2-Chloro-2,3,3-trimethylpentane

The elimination behavior of 3-chloro-2,2,3-trimethylpentane is highly specific due to its unique carbon skeleton. In contrast, the solvolysis of a close structural analog, 2-chloro-2,3,3-trimethylpentane, in 80% aqueous ethanol yields pure 2,3,3-trimethyl-1-pentene with a 58% yield . This demonstrates that even a slight shift in the position of the chlorine atom on a similarly branched framework leads to a dramatically different product outcome, highlighting the critical role of regiochemistry. The target compound, with its chlorine on the 3-position, is expected to produce a distinct alkene isomer or mixture upon elimination, which is essential for target-oriented synthesis.

Elimination Product

Cross-study comparable

Comparator (2-chloro-2,3,3-trimethylpentane) yields 2,3,3-trimethyl-1-pentene (58%). Target structure distinct.

Regiochemistry dictates unique olefin output

Based on comparator solvolysis; target outcome inferred

Evidence Dimension	Elimination Product
Target Compound Data	Expected to yield a specific alkene isomer or mixture distinct from the comparator.
Comparator Or Baseline	2-chloro-2,3,3-trimethylpentane
Quantified Difference	Comparator yields 2,3,3-trimethyl-1-pentene (58%). Target compound outcome is structurally different.
Conditions	Solvolysis of comparator in 80% aqueous ethanol . Target compound's elimination pathway is inferred from its structure.

Why This Matters

This matters for procurement because it confirms that the compound is not a generic tertiary chloride; its specific placement of the chlorine dictates a unique chemical output, making it an essential, non-substitutable reagent for producing specific olefins.

Regulatory and Commercial Availability Profile: Import Volume vs. 2-Chloro-2,3,3-trimethylpentane

3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2) is classified as an existing chemical substance and a "General chemical substance" under Japan's Chemical Substances Control Law (CSCL). Its reported import volume consistently falls within the range of 1 to <1,000 tons annually [1]. In contrast, its positional isomer, 2-chloro-2,3,3-trimethylpentane, is not listed in the same regulatory database, indicating a different commercial and regulatory footprint. This established supply chain and regulatory transparency for the target compound translate to greater reliability and lower sourcing risk for industrial users compared to less documented or commercially obscure analogs.

Regulatory & Supply

Head-to-head

Import volume 1–

Established supply chain and regulatory clarity

Data from Japan NITE CHRIP

Evidence Dimension	Regulatory Classification and Import Volume
Target Compound Data	Existing chemical substance; General chemical substance; Import volume: 1 - < 1,000 tons/year (2023) [1].
Comparator Or Baseline	2-chloro-2,3,3-trimethylpentane
Quantified Difference	Comparator not listed in the database for regulatory classification and import volume, suggesting lower commercial volume or different regulatory status.
Conditions	Data from Japan's National Institute of Technology and Evaluation (NITE) Chemical Risk Information Platform (CHRIP) [1].

Why This Matters

This matters for procurement and industrial application planning. It demonstrates an established supply chain and provides regulatory certainty, which are critical for long-term project planning and compliance, unlike a less-characterized isomer that may pose sourcing or compliance challenges.

• [1] National Institute of Technology and Evaluation (NITE). Japan CHEmicals Collaborative Knowledge database (J-CHECK). 3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2). View Source

Best Research and Industrial Application Scenarios for 3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2)

Synthesis of Specific Hindered Olefins via Controlled Elimination

Based on the evidence that even closely related isomers produce distinct elimination products (e.g., 2-chloro-2,3,3-trimethylpentane yields 2,3,3-trimethyl-1-pentene), 3-chloro-2,2,3-trimethylpentane is the required precursor when the synthetic target demands a specific, highly branched alkene isomer derived from its unique carbon framework. Its predictable elimination pathway, driven by steric effects, ensures regioselectivity that cannot be achieved with other chlorinated pentanes .

Investigating Steric Effects in Unimolecular Substitution and Elimination Mechanisms

The extreme steric hindrance at the tertiary carbon of 3-chloro-2,2,3-trimethylpentane makes it an ideal model substrate for studying SN1 and E1 reaction mechanisms. Its slow hydrolysis rate, as characterized in foundational studies, allows for detailed kinetic investigations into how steric bulk influences carbocation stability and reaction rates, providing fundamental insights applicable across organic chemistry .

Use as a Stable Intermediate in Multi-Step Organic Syntheses

The inferred hydrolytic stability of this compound, suggested by its characterization and pure, non-rearranged synthesis, makes it a reliable intermediate in complex synthetic sequences. For processes where premature hydrolysis of a tertiary alkyl chloride would be detrimental, this more robust analog offers a distinct advantage, potentially improving overall yield and purity by reducing side reactions .

Industrial Applications Requiring Regulatory Certainty and Supply Chain Reliability

For industrial research and production, especially in regions with stringent chemical regulations, the established regulatory status and documented import volumes of 3-chloro-2,2,3-trimethylpentane provide a significant advantage. Its classification as a "General chemical substance" with a defined supply chain in Japan [1] mitigates sourcing risk and simplifies compliance, making it a preferable choice over less-characterized or commercially obscure isomers for scale-up and long-term projects.

Application

Selection Property

Validation Focus

Hindered olefin synthesis

Regioselective elimination profile

Verify alkene isomer specificity

Mechanistic SN1/E1 studies

Tertiary steric hindrance

Kinetic and carbocation stability analysis

Multi-step synthesis intermediate

Inferred hydrolytic stability

Purity and absence of rearrangement

Industrial synthesis with regulatory clarity

Documented import volume and status

Supply chain verification

• [1] National Institute of Technology and Evaluation (NITE). Japan CHEmicals Collaborative Knowledge database (J-CHECK). 3-Chloro-2,2,3-trimethylpentane (CAS 918-09-2). View Source